molecular formula C9H10ClF2N B6268373 rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans CAS No. 1807938-34-6

rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans

Cat. No. B6268373
CAS RN: 1807938-34-6
M. Wt: 205.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans (rac-DFCPX HCl) is a synthetic compound that is used in laboratory experiments and scientific research. It is a potent and selective inhibitor of the enzyme phosphatidylinositol-3-kinase (PI3K), which is involved in a variety of cellular processes such as cell growth, differentiation, and survival. Rac-DFCPX HCl is a useful tool for studying the role of PI3K in these processes and for developing potential therapeutics for diseases related to PI3K activity.

Scientific Research Applications

Rac-DFCPX HCl has been used in scientific research to study the role of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans in various cellular processes. It has been used to investigate the effects of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans inhibition on cell growth, differentiation, and survival in various cell types. It has also been used to study the effects of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans inhibition on signal transduction pathways, such as the MAPK and Akt pathways, and on cancer cell proliferation and survival.

Mechanism of Action

Rac-DFCPX HCl is a potent and selective inhibitor of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans. It binds to the ATP-binding site of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans and blocks the enzyme’s activity. This inhibition leads to a decrease in the production of the second messenger molecule phosphatidylinositol-3,4,5-trisphosphate (PIP3), which is involved in the regulation of various cellular processes, such as cell growth, differentiation, and survival.
Biochemical and Physiological Effects
Inhibition of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans by rac-DFCPX HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell growth, differentiation, and survival in various cell types. It has also been shown to inhibit signal transduction pathways, such as the MAPK and Akt pathways, and to inhibit cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

Rac-DFCPX HCl has several advantages for laboratory experiments. It is a potent and selective inhibitor of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans, it is easy to synthesize, and it is stable in aqueous solution. However, it also has some limitations. It is relatively expensive and it is not suitable for in vivo experiments due to its low solubility in aqueous solutions.

Future Directions

Future research using rac-DFCPX HCl could focus on further elucidating the role of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans in various cellular processes, such as cell growth, differentiation, and survival. It could also be used to investigate the effects of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans inhibition on signal transduction pathways, such as the MAPK and Akt pathways, and on cancer cell proliferation and survival. Additionally, further research could focus on developing rac-DFCPX HCl-based therapeutics for diseases related to rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans activity.

Synthesis Methods

Rac-DFCPX HCl is synthesized by a two-step process. The first step involves the reaction of 2,6-difluorophenylboronic acid with 2-chloro-1-cyclopropanecarboxylic acid in the presence of a palladium catalyst to form the cyclopropanecarboxylic acid derivative. The second step involves the reaction of the cyclopropanecarboxylic acid derivative with 2-amino-1-cyclopropanecarboxylic acid in the presence of hydrochloric acid to form rac-DFCPX HCl.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, trans involves the reaction of a cyclopropane compound with an amine in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "2,6-difluorophenylcyclopropane", "ammonia", "hydrogen chloride", "sodium borohydride", "methanol" ], "Reaction": [ "Step 1: Dissolve 2,6-difluorophenylcyclopropane in methanol.", "Step 2: Add ammonia to the solution and stir for 1 hour at room temperature.", "Step 3: Add hydrogen chloride to the solution to form the hydrochloride salt of the amine.", "Step 4: Add sodium borohydride to the solution to reduce the imine intermediate to the amine product.", "Step 5: Isolate the product by filtration and wash with methanol." ] }

CAS RN

1807938-34-6

Molecular Formula

C9H10ClF2N

Molecular Weight

205.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.